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Compound of Interest

Compound Name: rac Methyl Efavirenz

Cat. No.: B600911

Audience: Researchers, scientists, and drug development professionals.

Introduction

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of racemic Methyl Efavirenz. As a derivative of Efavirenz, a non-nucleoside
reverse transcriptase inhibitor (NNRTI), understanding its properties is crucial for research and
development. Due to the limited availability of specific experimental data for rac-Methyl
Efavirenz, this guide also includes extensive data for the parent compound, Efavirenz, as a
close structural analog and reference point. This document is intended to serve as a valuable
resource for scientists and professionals engaged in the study and potential application of this
compound.

Physicochemical Properties

The physical and chemical properties of a compound are fundamental to its behavior,
formulation, and biological activity. The following tables summarize the available data for both
rac-Methyl Efavirenz and its parent compound, Efavirenz.

Table 1: General and Physical Properties
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Property rac-Methyl Efavirenz Efavirenz
Molecular Formula C15H11CIFsNO2[1][2] C14HoCIF3NO2[3][4]
Molecular Weight 329.70 g/mol [1][2] 315.67 g/mol [3][4]
N White to slightly pink crystalline
Appearance Not specified
powder[4]
Melting Point Not specified 139-141 °CJ[4]
- , 348.474 °C at 760 mmHg ]
Boiling Point ) 340.6 £ 42.0 °C (Predicted)[6]
(Predicted)[5]
Density 1.484 g/cm3 (Predicted)[5] 1.53 + 0.1 g/cm3 (Predicted)[6]
pKa Not specified 10.2[4][7]
Property rac-Methyl Efavirenz Efavirenz

Practically insoluble (<10

Water Solubility Not specified IL)[4]
mg

LogP 3.7683 (Predicted)[5] 4.6[4]

Spectral Data

Spectroscopic data is essential for the structural elucidation and confirmation of a chemical
compound. While specific spectra for rac-Methyl Efavirenz are not readily available in the public
domain, comprehensive data exists for Efavirenz.

Table 3: Spectroscopic Data for Efavirenz
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Technique Key Data Points

Spectra available, detailed peak assignments
1H NMR would require the original data files which are

not publicly available.[8]

Spectra have been recorded and analyzed in
13C NMR research, but specific chemical shift data is not

compiled in the available search results.

GC-MS and LC-MS data available, showing

Mass Spectrometry (MS
P y (MS) fragmentation patterns.[3]

FT-IR data available with characteristic peaks at
3255, 3183, 2253, and 1741 cm™t
corresponding to N-H, C-H, C=C, and C=0

stretching, respectively.

Infrared (IR) Spectroscopy

Crystalline Efavirenz shows characteristic peaks
at 20 values of 6.3, 10.5, 11.4, 11.9, 12.6, 19.3,
20.0, 20.5, 20.8, 21.2, 21.6, 23.0, 24.7, 25.0,
and 27.6 degrees.

Powder X-Ray Diffraction (PXRD)

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of rac-Methyl
Efavirenz are not publicly available. However, based on the characterization of Efavirenz and
its impurities, a general workflow can be outlined.

General Experimental Workflow for Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a pharmaceutical compound like Efavirenz, which would be applicable to rac-Methyl Efavirenz.
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Caption: General workflow for the characterization of a pharmaceutical compound.

Metabolic Pathway of Efavirenz

Efavirenz is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP2B6
being the principal enzyme responsible for its hydroxylation. The resulting metabolites are then
typically glucuronidated for excretion. While the metabolism of rac-Methyl Efavirenz has not
been specifically detailed, it is likely to follow a similar pathway.

The following diagram illustrates the primary metabolic pathway of Efavirenz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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